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Compound of Interest

Compound Name: ASP-4058

Cat. No.: B1667635

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Application, and Disposal of ASP-4058

This document provides crucial safety and logistical information for the handling of ASP-4058,
a potent and selective agonist for the sphingosine 1-phosphate (S1P) receptors 1 and 5.
Adherence to these protocols is essential to ensure personnel safety, experimental integrity,
and environmental protection. Given the limited specific toxicological data for this compound, a
cautious approach, treating it as a potent compound, is mandatory.

Compound Identification and Properties

ASP-4058 hydrochloride is a research chemical with the following properties:
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Property Value

5-(5-(3-(Trifluoromethyl)-4-(((2S)-1,1,1-
Chemical Name trifluoropropan-2-yl)oxy)phenyl)-1,2,4-oxadiazol-

3-yl)-1H-benzimidazole hydrochloride

CAS Number 952510-14-4
Molecular Formula C19H13CIFsN4O2
Molecular Weight 478.78 g/mol
Physical State Solid

Store at -20°C for long-term storage (months to
Storage years) or 0-4°C for short-term storage (days to

weeks). Keep in a dry, dark place.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving ASP-4058 to determine the
appropriate level of PPE. The following table provides minimum PPE recommendations for
common laboratory activities.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95/FFP3
respirator within a chemical
fume hood.- Disposable solid-
front lab coat with tight-fitting
cuffs.- Double nitrile gloves.-

Safety goggles.

High risk of aerosolization and
inhalation of a potent powder.
Full respiratory and eye

protection is critical.

Solution Preparation and

Handling

- Chemical fume hood.-
Standard laboratory coat.-
Nitrile gloves.- Safety glasses

with side shields.

Reduces the risk of inhalation
of vapors and accidental

splashes.

Cell Culture and In Vitro

Assays

- Biosafety cabinet (if working
with cell lines).- Laboratory
coat.- Nitrile gloves.- Safety

glasses.

Standard precautions to
prevent contamination of
cultures and personnel

exposure.

Handling and Operational Plan

All work with ASP-4058, particularly with the solid form, must be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.

Receiving and Storage

o Upon receipt, inspect the container for any damage or leaks.

e Log the compound into the laboratory's chemical inventory.

» Store the compound under the recommended conditions (-20°C for long-term).

Stock Solution Preparation

o Objective: To prepare a concentrated stock solution of ASP-4058 for use in experiments.
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o Materials: ASP-4058 hydrochloride powder, appropriate solvent (e.g., DMSO), calibrated
analytical balance, volumetric flasks, and pipettes.

Procedure:

Perform all weighing and initial solvent addition within a chemical fume hood.
e Don the appropriate PPE for handling potent powders.

o Tare a clean, dry vial on the analytical balance.

o Carefully add the desired amount of ASP-4058 to the vial.

e Record the exact weight.

e Slowly add the calculated volume of solvent to the vial to achieve the desired stock
concentration.

o Cap the vial securely and vortex or sonicate until the compound is fully dissolved.
o Clearly label the vial with the compound name, concentration, solvent, date, and your initials.
» Store the stock solution at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols

ASP-4058 is an agonist of S1P receptors 1 and 5. A common experiment to assess its potency
and efficacy is a GTPyS binding assay.

GTPyS Binding Assay Protocol

o Objective: To determine the ECso of ASP-4058 at the S1P1 or S1Ps receptor.

» Principle: Agonist binding to a G-protein coupled receptor (GPCR) promotes the exchange of
GDP for GTP on the Ga subunit. This assay uses a non-hydrolyzable GTP analog,
[3°>S]GTPYS, to quantify receptor activation.

Workflow:
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Preparation

Prepare Assay Buffer and Reagents

Prepare Serial Dilutions of ASP-4058

Thaw Cell Membranes Expressing S1P Receptor

Assay Execution

Add Buffer, Compound, Membranes, and [3°*S]GTPyS to Plate

Incubate at 30°C

Terminate Reaction via Filtration

Data Analysis

Wash Filters

(Count Radioactivity with Scintillation Countea

l

@:alculate Specific Binding and Plot Dose-Response Curv%
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Caption: Experimental workflow for evaluating ASP-4058 potency using a GTPyS binding
assay.

Mechanism of Action: S1P Receptor Signaling

ASP-4058 activates S1P1 and S1Ps, which are G-protein coupled receptors. Upon binding,
these receptors primarily couple to the Gi/o family of G-proteins, initiating a cascade of
downstream signaling events.
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Caption: Simplified signaling pathway of ASP-4058 via S1P receptors 1 and 5.
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Disposal Plan

The disposal of ASP-4058 and all contaminated materials must be handled as hazardous
waste to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection

e Solid Waste: Collect unused ASP-4058 powder, contaminated weigh boats, and PPE
(gloves, disposable lab coats) in a dedicated, clearly labeled, and sealed hazardous waste
container.

 Liquid Waste: Collect unused stock solutions and experimental solutions containing ASP-
4058 in a separate, sealed, and clearly labeled hazardous waste container. Ensure the
container is compatible with the solvent used.

o Sharps: Dispose of contaminated pipette tips and any other contaminated sharps in a
designated sharps container for hazardous chemical waste.

Disposal Procedure

e Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "ASP-4058 hydrochloride," and the primary hazard (e.g., "Toxic").

o Storage: Store waste containers in a designated satellite accumulation area until they are
collected by the institution's environmental health and safety (EHS) office.

o Final Disposal: The final disposal of ASP-4058, a fluorinated organic compound, should be
through high-temperature incineration by a licensed hazardous waste disposal company.
This method is effective at breaking the stable carbon-fluorine bonds. Do not dispose of
ASP-4058 down the drain or in regular trash.

By adhering to these guidelines, researchers can safely handle ASP-4058, ensuring both
personal safety and the integrity of their scientific work. Always consult your institution's specific
safety protocols and EHS office for further guidance.

« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
ASP-4058]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1667635#personal-protective-equipment-for-
handling-asp-4058]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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